N-{4-[(2-chlorobenzoyl)amino]-2-methoxyphenyl}-2-furamide

• Molecular Formula: C19H15ClN2O4
• Molecular Weight: 370.8 g/mol
• IUPAC Name: N-[4-[(2-chlorobenzoyl)amino]-2-methoxyphenyl]furan-2-carboxamide
• InChI: InChI=1S/C19H15ClN2O4/c1-25-17-11-12(21-18(23)13-5-2-3-6-14(13)20)8-9-15(17)22-19(24)16-7-4-10-26-16/h2-11H,1H3,(H,21,23)(H,22,24)
• InChI Key: GBYOETGNHQLNKM-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)NC(=O)C2=CC=CC=C2Cl)NC(=O)C3=CC=CO3

Description

N-{4-[(2-chlorobenzoyl)amino]-2-methoxyphenyl}-2-furamide, commonly known as CFTR modulator, is a small molecule drug that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

CFTR modulator acts as a potentiator of CFTR protein, which means it enhances the function of the protein. The drug binds to a specific site on the protein and stabilizes it in an open conformation, allowing chloride ions to pass through the cell membrane. This leads to improved hydration of the airway surface, reduced mucus viscosity, and improved lung function in patients with cystic fibrosis.
Biochemical and Physiological Effects:
CFTR modulator has been shown to improve lung function, reduce the frequency of pulmonary exacerbations, and improve the quality of life in patients with cystic fibrosis. The drug also improves the transport of other ions, such as bicarbonate and sodium, which are important for maintaining the pH balance and hydration of the airway surface.

Advantages and Limitations for Lab Experiments

CFTR modulator has several advantages for lab experiments, including its high potency, specificity, and selectivity for CFTR protein. The drug is also stable and can be easily synthesized in large quantities. However, CFTR modulator has some limitations, including its poor solubility in water and limited bioavailability in vivo.

Future Directions

CFTR modulator has the potential for broader therapeutic applications beyond cystic fibrosis. Future research could focus on developing new CFTR modulators with improved pharmacokinetic properties, exploring the use of CFTR modulators in other diseases, and investigating the combined use of CFTR modulators with other drugs for synergistic effects. Additionally, research could focus on understanding the molecular mechanisms underlying the binding and action of CFTR modulators, which could lead to the development of more effective drugs.

Synthesis Methods

The synthesis of CFTR modulator involves several steps, including the preparation of 2-chlorobenzoic acid, 2-methoxyaniline, and 2-furoic acid. These compounds are then reacted with each other in the presence of various reagents and catalysts to form the final product. The synthesis method has been optimized to improve the yield and purity of the CFTR modulator.

Scientific Research Applications

CFTR modulator is primarily used in the treatment of cystic fibrosis, a genetic disorder that affects the respiratory and digestive systems. The drug works by targeting the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which is responsible for regulating the movement of salt and water in and out of cells. CFTR modulator helps to restore the function of CFTR protein, thereby improving the symptoms of cystic fibrosis.